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Compound of Interest

Compound Name:
2-hydroxyethyl disulfide mono-

Tosylate

Cat. No.: B604955 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyethyl Disulfide Mono-Tosylate
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-hydroxyethyl disulfide mono-
tosylate. The following procedures are designed to ensure a safe laboratory environment and

minimize risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment
While a specific Safety Data Sheet (SDS) for 2-hydroxyethyl disulfide mono-tosylate is not

readily available, data from structurally similar compounds, such as Di-(2-Hydroxyethyl)

Disulfide, indicate significant potential hazards. Users should handle this compound with the

utmost care, assuming it shares a similar toxicological profile.

Primary Hazards:

Toxicity: Toxic if swallowed or in contact with skin.[1][2][3]

Eye Damage: Causes serious eye irritation and may result in permanent eye damage.[1][2]
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Skin Sensitization: May cause an allergic skin reaction.[1][3]

Organ Damage: May cause damage to organs (such as the kidney and liver) through

prolonged or repeated exposure if swallowed.[1][3]

Quantitative Data Summary
Parameter Value Reference

Chemical Formula C4H10O2S2 [3]

Molecular Weight 154.25 g/mol [4]

Appearance
After melting, clear yellow solid

or liquid.
[2]

Boiling Point 158-163 °C at 3.5 mmHg [4]

Melting Point 25-27 °C [4]

Density 1.261 g/mL at 25 °C [4]

Flash Point 112 °C (233.6 °F) - closed cup [4]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls and Preparation:

Always handle 2-hydroxyethyl disulfide mono-tosylate in a properly functioning chemical

fume hood.[5]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5]

Before starting work, ensure all necessary PPE is available and in good condition.

2. Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2][5]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin

exposure.[2]

Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: If there is a risk of inhaling dust or vapors, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[5]

3. Handling the Chemical:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][5]

Avoid contact with skin and eyes.[1][3]

Do not eat, drink, or smoke in the area where the chemical is handled.[1][5]

Wash hands thoroughly after handling.[1][2]

If the compound is solid at room temperature, it may be gently warmed in a water bath to

liquefy it before use.[4]

4. In Case of Exposure:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][5]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[2]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][5]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2][5]

Disposal Plan
1. Waste Collection:

Collect all waste containing 2-hydroxyethyl disulfide mono-tosylate in a designated,

properly labeled, and sealed container.

If a spill occurs, soak it up with an inert absorbent material (e.g., sand, silica gel, acid binder,

universal binder, sawdust) and place it in a suitable, closed container for disposal.[1][5]

2. Waste Disposal:

Dispose of chemical waste in accordance with all local, state, and federal regulations.

Do not flush the material into surface water or a sanitary sewer system.[5]

Contaminated clothing should be washed before reuse.[3]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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